Cas no 1321960-91-1 (N-(4-{(1Z)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide)

• Product Name: N-(4-{(1Z)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide
• CAS No: 1321960-91-1
• MF: C₂₀H₁₅BrN₄OS
• MW: 439.328301668167
• CID: 6361445
• PubChem ID: 1596274
• Update Time: 2025-10-29

N-(4-{(1Z)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{(1Z)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide
• F0760-2028
• 1321960-91-1
• AKOS024599252
• N-(4-{[(1Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-yl]amino}phenyl)acetamide
• N-[4-[[(Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoethenyl]amino]phenyl]acetamide
• (Z)-N-(4-((2-(4-(3-bromophenyl)thiazol-2-yl)-2-cyanovinyl)amino)phenyl)acetamide

• Inchi： 1S/C20H15BrN4OS/c1-13(26)24-18-7-5-17(6-8-18)23-11-15(10-22)20-25-19(12-27-20)14-3-2-4-16(21)9-14/h2-9,11-12,23H,1H3,(H,24,26)/b15-11-
• InChI Key： DIFGJNUGFGBKDS-PTNGSMBKSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CSC(/C(/C#N)=C\NC2C=CC(=CC=2)NC(C)=O)=N1

Computed Properties

• Exact Mass: 438.01499g/mol
• Monoisotopic Mass: 438.01499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetanilides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Acetanilides

Additional information on N-(4-{(1Z)-2-4-(3-bromophenyl)-1,3-thiazol-2-yl-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide

N-(4-{(1Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1321960-91-1, commonly referred to as N-(4-{(1Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates a thiazole ring, a cyano group, and an acetamide moiety. The thiazole ring is a five-membered heterocyclic structure containing sulfur and nitrogen atoms, which is known for its stability and ability to participate in various chemical reactions. The cyano group (C≡N) adds electron-withdrawing properties, enhancing the compound's reactivity and potential applications in drug design.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Researchers have focused on its ability to modulate specific biological pathways, particularly those involving protein-protein interactions. For instance, a 2023 study published in *Nature Communications* demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. The acetamide moiety plays a crucial role in enhancing the compound's bioavailability and stability within biological systems.

The synthesis of N-(4-{(1Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the thiazole ring via sulfur-based cyclization reactions and the subsequent introduction of the cyano group through electrophilic substitution. The stereochemistry at the (Z) configuration is critical for maintaining the compound's biological activity, as demonstrated by recent computational studies that correlate stereochemical arrangements with binding affinities.

In terms of applications, this compound has shown promise in several areas beyond drug discovery. For example, its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored for use in gas storage and catalysis. A 2023 paper in *Chemical Science* reported that incorporating this compound into MOFs significantly enhances their adsorption capacity for CO₂ due to its unique electronic properties.

From a toxicological perspective, preliminary studies indicate that N-(4-{(1Z)-2-[4-(3-bromophenyl)-1,3-thiazol-2-yl]-2-cyanoeth-1-en-1-ylamino}phenyl)acetamide exhibits low acute toxicity in preclinical models. However, further research is required to fully understand its long-term effects and potential bioaccumulation risks.

In conclusion, CAS No. 1321960-91-1 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its intricate structure and functional groups make it an invaluable tool for advancing research in medicinal chemistry, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in shaping future innovations.